Cas no 1341416-43-0 ((3-fluorophenyl)methyl(1,3-thiazol-5-yl)methylamine)

(3-Fluorophenyl)methyl(1,3-thiazol-5-yl)methylamine is a fluorinated thiazole-based amine compound with potential applications in pharmaceutical and agrochemical research. Its structure combines a 3-fluorophenyl group with a 1,3-thiazol-5-ylmethyl moiety, offering unique electronic and steric properties that may enhance binding affinity in bioactive molecules. The fluorine substitution improves metabolic stability and lipophilicity, while the thiazole ring contributes to heterocyclic diversity, making it a valuable intermediate in drug discovery. This compound is particularly useful in the synthesis of targeted small molecules, where its modular design allows for further functionalization. High purity and well-characterized synthesis routes ensure reproducibility for research applications.

(3-fluorophenyl)methyl(1,3-thiazol-5-yl)methylamine structure

1341416-43-0 structure

Product Name:(3-fluorophenyl)methyl(1,3-thiazol-5-yl)methylamine

CAS No:1341416-43-0

MF:C₁₁H₁₁FN₂S

MW:222.281844377518

CID:5149424

PubChem ID:62759618

Update Time:2025-10-21

(3-fluorophenyl)methyl(1,3-thiazol-5-yl)methylamine Chemical and Physical Properties

Names and Identifiers

- [(3-Fluorophenyl)methyl](1,3-thiazol-5-ylmethyl)amine
- [(3-fluorophenyl)methyl][(1,3-thiazol-5-yl)methyl]amine
- 5-Thiazolemethanamine, N-[(3-fluorophenyl)methyl]-
- (3-fluorophenyl)methyl(1,3-thiazol-5-yl)methylamine
- Inchi： 1S/C11H11FN2S/c12-10-3-1-2-9(4-10)5-13-6-11-7-14-8-15-11/h1-4,7-8,13H,5-6H2
- InChI Key： FZCNWAMNZXPETF-UHFFFAOYSA-N
- SMILES： S1C=NC=C1CNCC1C=CC=C(C=1)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 191
XLogP3: 2
Topological Polar Surface Area: 53.2

(3-fluorophenyl)methyl(1,3-thiazol-5-yl)methylamine Pricemore >>

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